Cas no 1428234-50-7 (2,6-Dichloro-3-(methylthio)pyridine)

• Product Name: 2,6-Dichloro-3-(methylthio)pyridine
• CAS No: 1428234-50-7
• MF: C₆H₅Cl₂NS
• MW: 194.081598043442
• MDL: MFCD23713088
• CID: 4733445
• Update Time: 2025-06-08

2,6-Dichloro-3-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(methylthio)pyridine
• C6H5Cl2NS
• Z1280

• MDL： MFCD23713088
• Inchi： 1S/C6H5Cl2NS/c1-10-4-2-3-5(7)9-6(4)8/h2-3H,1H3
• InChI Key： WXOZAZGZRHPTAT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 38.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,6-Dichloro-3-(methylthio)pyridine

Recent Advances in the Application of 2,6-Dichloro-3-(methylthio)pyridine (CAS: 1428234-50-7) in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-3-(methylthio)pyridine (CAS: 1428234-50-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2,6-Dichloro-3-(methylthio)pyridine as a precursor in the synthesis of potent JAK2 kinase inhibitors. The researchers demonstrated that modifications at the 3-(methylthio) position could significantly enhance the binding affinity and selectivity of the resulting inhibitors. This finding opens new avenues for the design of targeted therapies for myeloproliferative disorders and autoimmune diseases.

In the field of antimicrobial research, a team from the University of Cambridge reported the successful incorporation of 2,6-Dichloro-3-(methylthio)pyridine into novel quinolone derivatives. These derivatives exhibited remarkable activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The study, published in Bioorganic & Medicinal Chemistry Letters, emphasized the compound's role in improving membrane permeability and target engagement.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes for the production of 2,6-Dichloro-3-(methylthio)pyridine. A 2024 paper in Organic Process Research & Development described a novel catalytic system that reduces the reliance on hazardous reagents while maintaining high yields. This innovation addresses both economic and environmental concerns associated with large-scale production.

The compound's unique electronic properties have also made it a subject of interest in materials science. Researchers at MIT have explored its potential as a ligand in the development of luminescent metal-organic frameworks (MOFs). These MOFs show promise for applications in biosensing and targeted drug delivery systems, as reported in a recent issue of Advanced Materials.

Looking forward, the versatility of 2,6-Dichloro-3-(methylthio)pyridine continues to inspire innovative applications across multiple disciplines. Ongoing clinical trials involving derivatives of this compound suggest that its impact on pharmaceutical development may expand significantly in the coming years. Future research directions likely include further optimization of its physicochemical properties and exploration of its potential in combination therapies.